Cas no 1072946-01-0 (4-Cyanopyridine-2-boronic acid)

4-Cyanopyridine-2-boronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stable boronic acid functionality and electron-withdrawing cyano group. The compound serves as a valuable building block in pharmaceutical and materials science research, enabling the synthesis of complex heterocyclic structures. Its pyridine core enhances reactivity in metal-catalyzed transformations, while the boronic acid group facilitates selective C-C bond formation. The cyano substituent further modulates electronic properties, making it useful for designing functionalized pyridine derivatives. This reagent is particularly advantageous in medicinal chemistry for constructing bioactive molecules with tailored properties. Proper handling under inert conditions is recommended to preserve its stability.

4-Cyanopyridine-2-boronic acid structure

1072946-01-0 structure

Product Name:4-Cyanopyridine-2-boronic acid

CAS No:1072946-01-0

MF:C₆H₅BN₂O₂

MW:147.927100896835

MDL:MFCD08703250

CID:840029

PubChem ID:46738750

Update Time:2025-06-07

4-Cyanopyridine-2-boronic acid Chemical and Physical Properties

Names and Identifiers

- 4-CYANOPYRIDINE-2-BORONIC ACID
- (4-Cyanopyridin-2-yl)boronic acid
- 4-CYANOPYRIDIN-2-YL-2-BORONIC ACID
- DB-059605
- DTXSID00674402
- (4-Cyanopyridin-2-yl)boronicacid
- CS-0107089
- 4-cyanopyridine-2-boronic acid, AldrichCPR
- MFCD08703250
- D76687
- 4-cyanopyridin-2-ylboronic acid
- 1072946-01-0
- J-001769
- 2-Boronoisonicotinonitrile
- SCHEMBL4102889
- AKOS006287819
- BS-23243
- 4-Cyanopyridine-2-boronic acid
- MDL： MFCD08703250
- Inchi： 1S/C6H5BN2O2/c8-4-5-1-2-9-6(3-5)7(10)11/h1-3,10-11H
- InChI Key： XVCMGWIQWZNIRW-UHFFFAOYSA-N
- SMILES： OB(C1C=C(C#N)C=CN=1)O

Computed Properties

Exact Mass: 148.04400
Monoisotopic Mass: 148.0444076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.1Å²

Experimental Properties

Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (18 g/l) (25 º C),
PSA: 77.14000
LogP: -1.36692

4-Cyanopyridine-2-boronic acid Pricemore >>

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